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Compound of Interest

Compound Name: z-glu-otbu

Cat. No.: B554398 Get Quote

Introduction

N-α-benzyloxycarbonyl-L-glutamic acid α-tert-butyl ester (Z-Glu-OtBu) is a commonly utilized

protected amino acid derivative in solid-phase peptide synthesis (SPPS). Its protecting groups,

the benzyloxycarbonyl (Z) group on the amine and the tert-butyl (OtBu) ester on the side-chain

carboxylic acid, necessitate its use in organic solvents. A thorough understanding of its

solubility profile in common laboratory solvents is critical for efficient peptide coupling reactions,

purification, and handling. This technical guide provides a comprehensive overview of the

solubility characteristics of Z-Glu-OtBu, including qualitative and quantitative data, and a

detailed experimental protocol for solubility determination.
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Property Value

Chemical Name
N-α-benzyloxycarbonyl-L-glutamic acid α-tert-

butyl ester

Synonyms Z-L-Glu-OtBu, Cbz-L-Glu-OtBu

CAS Number 5891-45-2

Molecular Formula C17H23NO6

Molecular Weight 337.37 g/mol

Appearance White to off-white crystalline powder

Melting Point 81.0 to 87.0 °C[1][2]

Qualitative and Quantitative Solubility Data
Z-Glu-OtBu exhibits solubility in a range of common organic solvents due to its protected and

relatively nonpolar nature. The following table summarizes the available solubility data.
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Solvent
Chemical
Formula

Type Solubility Notes

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO Polar Aprotic
200 mg/mL

(592.82 mM)[3]

Ultrasonic

assistance may

be needed.

Hygroscopic

DMSO can

impact solubility;

use freshly

opened solvent.

[3]

Chloroform CHCl₃ Chlorinated Soluble[1] -

Dichloromethane

(DCM)
CH₂Cl₂ Chlorinated Soluble -

Ethyl Acetate

(EtOAc)
CH₃COOC₂H₅ Ester Soluble -

Acetone (CH₃)₂CO Ketone Soluble -

Methanol

(MeOH)
CH₃OH Polar Protic Soluble

Solutions are

reported to be

almost

completely

transparent.

Ethanol (EtOH) C₂H₅OH Polar Protic Soluble -

Petroleum Ether - Nonpolar Insoluble -

Experimental Protocol: Determination of Equilibrium
Solubility
The following protocol describes the saturation shake-flask method, a reliable technique for

determining the thermodynamic equilibrium solubility of a compound like Z-Glu-OtBu in various

solvents.
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Materials:

Z-Glu-OtBu

Selected solvents (e.g., Dichloromethane, Ethyl Acetate, Methanol)

Analytical balance

Scintillation vials with screw caps

Orbital shaker with temperature control

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Volumetric flasks and pipettes

Procedure:

Preparation of Standard Solutions: Prepare a series of standard solutions of Z-Glu-OtBu in

the chosen solvent at known concentrations.

Sample Preparation: Add an excess amount of Z-Glu-OtBu to a vial containing a known

volume of the solvent. The presence of undissolved solid is crucial to ensure saturation.

Equilibration: Tightly seal the vials and place them in an orbital shaker at a constant

temperature (e.g., 25 °C). Shake the vials at a constant speed for a sufficient period (typically

24-48 hours) to allow the system to reach equilibrium.

Sample Collection and Filtration: After equilibration, cease shaking and allow the vials to

stand, permitting the excess solid to settle. Carefully withdraw an aliquot of the supernatant

using a pipette and immediately filter it through a syringe filter to remove any undissolved

particles.

Analysis: Dilute the filtered saturated solution with the solvent to a concentration within the

range of the standard curve. Analyze the standard solutions and the diluted sample solution
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by HPLC.

Data Analysis: Construct a calibration curve by plotting the analytical signal (e.g., peak area)

of the standard solutions against their known concentrations. Use the equation of the linear

regression from the calibration curve to determine the concentration of Z-Glu-OtBu in the

diluted sample. Calculate the solubility in the original saturated solution, taking the dilution

factor into account.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of Z-Glu-
OtBu solubility.

Experimental Workflow for Solubility Determination
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Caption: Workflow for determining the solubility of Z-Glu-OtBu.
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Conclusion

This technical guide provides essential solubility data and a robust experimental protocol for Z-
Glu-OtBu. While qualitative data indicates broad solubility in many common organic solvents,

quantitative determination, particularly in solvents frequently used for peptide synthesis and

purification such as dichloromethane and ethyl acetate, is recommended for optimizing

experimental conditions. The provided workflow offers a clear path for researchers to generate

this valuable data in their own laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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